BMS-911172

• Molecular Formula: C26H26F6N4O3
• SMILES: Unknown
• Appearance: Solid powder
• synonyms: BMS-911172; BMS 911172; BMS911172; Unknown

Description

BMS-911172 is a potent and brain-penetrant, AP2-associated protein kinase 1 (AAK1)-selective inhibitor (IC50 = 12 and 51 nM in enzymes and cells, respectively). BMS-911172 was active in the formalin assay in the Chung mouse model (60 mg/kg s.c.) as well

Scientific Research Applications

JAK2 Inhibition and Pharmacodynamics

BMS-911543, closely related to BMS-911172, is a potent and selective inhibitor of the Janus kinase (JAK) family member, JAK2. It has shown significant anti-proliferative effects in cell lines dependent on JAK2 signaling. BMS-911543's action is more selective compared to other pathways like JAK1 and JAK3. This specificity is valuable in targeting diseases characterized by constitutively active JAK2 signaling, as seen in myeloproliferative neoplasms (MPNs) (Purandare et al., 2012).

Clinical Trials and Safety Evaluation

A multicenter Phase 1/2a study of BMS-911543 evaluated its safety, maximum tolerated dose (MTD), pharmacokinetics, and preliminary efficacy in treating myelofibrosis. The study underlined the drug's tolerability and efficacy, particularly in inducing rapid control of constitutional symptoms and splenomegaly in symptomatic myelofibrosis patients, including those previously treated with Jak inhibitors (Roberts et al., 2013).

Synthetic Chemistry and Molecular Design

The synthesis of BMS-911543, a complex pyrrolopyridine, utilized innovative methods in chemical synthesis. The development involved a Ni-mediated C-N bond formation, enabling the rapid construction of the highly substituted 2-aminopyridine core. This approach demonstrates the importance of advanced synthetic chemistry in drug development (Fitzgerald et al., 2015).

In Vivo Efficacy and Limitations

A study using a murine model of JAK2V617F myeloproliferative neoplasm revealed the limited efficacy of BMS-911543. While it reduced white blood cell counts and impacted certain cytokines, it showed no effect on red blood cell parameters, indicating that targeting JAK2 alone might be insufficient for effective disease control (Pomicter et al., 2015).